Cas no 647855-22-9 (Benzoic acid, 4-methoxy-3-(trifluoromethoxy)-)

• Product Name: Benzoic acid, 4-methoxy-3-(trifluoromethoxy)-
• CAS No: 647855-22-9
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• MDL: MFCD18398451
• CID: 416102
• PubChem ID: 66523504
• Update Time: 2025-04-19

Benzoic acid, 4-methoxy-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-3-(trifluoromethoxy)-
• 4-Methoxy-3-(trifluoromethoxy)benzoic acid
• SCHEMBL3547706
• DTXSID60735124
• 4-Methoxy-3-(trifluoromethoxy)benzoicacid
• CS-0322726
• 4-methoxy-3-(trifluoromethoxy)-benzoic acid
• JS-4974
• AKOS015957075
• MFCD18398451
• 647855-22-9
• XAB85522
• DB-138650
• 4-Methoxy-3-(trifluoroMethoxy)benzoic acid, 97%

• MDL： MFCD18398451
• Inchi： 1S/C9H7F3O4/c1-15-6-3-2-5(8(13)14)4-7(6)16-9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： PHSHCIBRNMLSBJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)C=CC=1OC)(F)F

Computed Properties

• Exact Mass: 236.02961
• Monoisotopic Mass: 236.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives